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The provided IC₅₀ values are typically determined through standardized biochemical kinase assays.

Assay Principle: These are cell-free experiments that measure the direct inhibitory effect of

Danusertib on the kinase activity of purified Aurora proteins. The assay is run at optimized
concentrations of ATP and a specific substrate to allow for direct comparison of IC₅₀ values across

different kinases [1].
General Workflow: The kinase, Danusertib, ATP, and a substrate are combined. The reaction's

progress is monitored, often by measuring the transfer of a phosphate group from ATP to the
substrate. The IC₅₀ is the concentration of Danusertib that reduces this kinase activity by 50% under

the defined experimental conditions.

For cellular activity, the antiproliferative effects are often measured using assays like MTT or BrdU

incorporation in various human cancer cell lines, which determine the drug concentration that inhibits cell

proliferation by 50% after a set time (e.g., 72 hours) [2] [3].

Mechanism of Action and Signaling Pathways

Danusertib binds to the ATP-binding pocket of Aurora kinases, inhibiting their activity and disrupting

critical mitotic processes [4] [5]. In cellular and animal models, this inhibition leads to several downstream

effects.
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Figure 1: Simplified diagram of Danusertib's primary mechanism and downstream cellular effects.

Broader Kinase Selectivity

Beyond Aurora kinases, Danusertib also shows activity against other kinases, which may contribute to its

overall anticancer profile [1].

Additional Kinase Target IC₅₀ Value (nM)

Abl (including T315I mutant) 25 nM
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Additional Kinase Target IC₅₀ Value (nM)

TrkA 31 nM

c-RET 31 nM

FGFR1 47 nM

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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